Cas no 1057678-63-3 (1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene)

• Product Name: 1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene
• CAS No: 1057678-63-3
• MF: C₁₀H₉BrF₄
• MW: 285.07607626915
• CID: 6450335
• PubChem ID: 53433986
• Update Time: 2025-10-31

1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene
• 3-(3-Bromopropyl)-5-fluorobenzotrifluoride
• Benzene, 1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)-

• Inchi： 1S/C10H9BrF4/c11-3-1-2-7-4-8(10(13,14)15)6-9(12)5-7/h4-6H,1-3H2
• InChI Key： BRABMCCKYXTBIK-UHFFFAOYSA-N
• SMILES： C1(CCCBr)=CC(C(F)(F)F)=CC(F)=C1

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 219.5±35.0 °C(Predicted)

Additional information on 1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene

Chemical Profile of 1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene (CAS No. 1057678-63-3)

1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene, identified by the CAS number 1057678-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aromatic hydrocarbons modified with halogen substituents, which are widely explored for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of a bromopropyl side chain, a fluoro atom at the 3-position, and a trifluoromethyl group at the 5-position, contribute to its unique chemical properties and reactivity.

The synthesis of 1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene involves multi-step organic transformations that highlight the importance of precise control over reaction conditions. The introduction of the bromopropyl group at the para position relative to the fluoro and trifluoromethyl substituents necessitates careful selection of reagents and catalysts to ensure high yield and purity. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for such halogenated aromatic compounds, leveraging techniques such as palladium-catalyzed cross-coupling reactions and directed functionalization strategies.

In the realm of pharmaceutical research, 1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene has been investigated as a potential precursor for the development of novel therapeutic agents. The fluorine and trifluoromethyl groups are known to enhance metabolic stability and binding affinity in drug molecules, making them valuable motifs in medicinal chemistry. Studies have demonstrated that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The bromopropyl moiety further allows for further functionalization via nucleophilic substitution reactions, enabling the construction of complex pharmacophores.

One notable application of 1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene is in the synthesis of ligands for positron emission tomography (PET) imaging probes. Fluorine-18 labeled analogs of this compound have shown utility in visualizing biological processes non-invasively. The combination of fluorine and bromine atoms provides multiple handles for radiolabeling strategies, allowing researchers to tailor probes with specific pharmacokinetic profiles. This has opened up new avenues in diagnostic imaging, particularly in neurology and oncology, where precise molecular targeting is crucial.

The industrial relevance of 1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene extends beyond pharmaceuticals into materials science. Halogenated aromatic compounds are widely used as intermediates in the production of liquid crystals, organic semiconductors, and specialty polymers. The electron-withdrawing nature of the fluoro and trifluoromethyl groups influences the electronic properties of these materials, making them suitable for optoelectronic applications. Research has highlighted the role of such compounds in enhancing charge transport efficiency in organic field-effect transistors (OFETs), which are critical components in flexible electronics.

Recent studies have also explored the environmental impact of halogenated aromatic compounds like 1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene. While these molecules offer numerous benefits in synthetic chemistry and material science, their persistence in ecosystems raises concerns about bioaccumulation and potential toxicity. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce hazardous byproducts. Additionally, computational modeling techniques are being employed to predict environmental fate and toxicity profiles before large-scale production is undertaken.

The future direction of research on 1-(3-bromopropyl)-3-fluoro-5-(trifluoromethyl)benzene is likely to focus on expanding its applications in drug discovery and advanced materials. Innovations in synthetic chemistry will continue to drive the development of more efficient methods for producing complex derivatives, while interdisciplinary collaborations between chemists, biologists, and engineers will foster novel applications across multiple domains. As our understanding of molecular structure-property relationships evolves, compounds like this will remain at the forefront of scientific exploration.